N-phenyl-2-((5-(pyridin-3-yl)-1,3,4-oxadiazol-2-yl)thio)acetamide

• IUPAC Name: N-phenyl-2-[(5-pyridin-3-yl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C15H12N4O2S/c20-13(17-12-6-2-1-3-7-12)10-22-15-19-18-14(21-15)11-5-4-8-16-9-11/h1-9H,10H2,(H,17,20)
• InChI Key: SETSGNGLBTXKDS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)CSC2=NN=C(O2)C3=CN=CC=C3
• Molecular Formula: C15H12N4O2S
• Molecular Weight: 312.3 g/mol

Description

“N-phenyl-2-((5-(pyridin-3-yl)-1,3,4-oxadiazol-2-yl)thio)acetamide” is a compound that has been mentioned in the context of synthesis and antimicrobial activity. It is part of a novel series of 1,3,4-thiadiazoles, 5-arylazothiazoles, and hexahydropyrimido.

Scientific Research Applications

Computational and Pharmacological Potential

A study highlighted the computational and pharmacological evaluation of 1,3,4-oxadiazole derivatives for their toxicity assessment, tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions. The research underscored the binding and moderate inhibitory effects of these compounds across various assays, suggesting their potential in pharmacological applications (Faheem, 2018).

Anticancer Properties

Another investigation into the synthesis, characterization, and evaluation of novel 2-chloro N-aryl substituted acetamide derivatives of 5-[2-(4-methoxyphenyl) pyridin-3-yl]-1, 3, 4-oxadiazole-2-thiol revealed significant cytotoxicity on various cancer cell lines. This study provided insight into the potential of these compounds as anticancer agents, offering a new avenue for cancer treatment (Vinayak et al., 2014).

Antimicrobial and Hemolytic Activity

Research on 2-[[5-alkyl/aralkyl substituted-1,3,4-oxadiazol-2-yl]thio]-N-[4-(4-morpholinyl)phenyl]acetamide derivatives showcased their antimicrobial and hemolytic activity. The findings suggested active properties against selected microbial species, highlighting their potential as antimicrobial agents (Gul et al., 2017).

NMR Study of Novel Derivatives

An NMR study of a novel 1,3,4-oxadiazole derivative containing the benzimidazole moiety provided insights into the structural determination of such compounds. This research is crucial for understanding the molecular configuration and potential applications of these derivatives in medicinal chemistry (Ying-jun, 2012).

Synthesis and Biological Evaluation

Furthermore, the synthesis and biological evaluation of some new pyrimidine bearing 2,5-disubstituted 1,3,4-oxadiazole derivatives as cytotoxic agents were explored. This study underscored the importance of these compounds in developing novel anticancer agents, indicating their significant potential against various cancer cell lines (Kaya et al., 2016).